Cas no 101882-93-3 (1-(2-Butoxyethoxy)dodecane)
1-(2-Butoxyethoxy)dodecane structure
Product Name:1-(2-Butoxyethoxy)dodecane
CAS No:101882-93-3
MF:C18H38O2
MW:286.493126392365
CID:2623217
PubChem ID:20444625
Update Time:2025-04-21
1-(2-Butoxyethoxy)dodecane Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL16415120
- 101882-93-3
- DTXCID50557998
- DTXSID10607241
- 1-BUTOXY-2-DODECYLOXY-ETHANE
- RLGUOVDYNWWLOD-UHFFFAOYSA-N
- 1-(2-Butoxyethoxy)dodecane
-
- Inchi: 1S/C18H38O2/c1-3-5-7-8-9-10-11-12-13-14-16-20-18-17-19-15-6-4-2/h3-18H2,1-2H3
- InChI Key: RLGUOVDYNWWLOD-UHFFFAOYSA-N
- SMILES: O(CCOCCCC)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 286.28718g/mol
- Monoisotopic Mass: 286.28718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 17
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 286.5g/mol
- XLogP3: 6.8
- Topological Polar Surface Area: 18.5Ų
1-(2-Butoxyethoxy)dodecane Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
101882-93-3 (1-(2-Butoxyethoxy)dodecane) Related Products
- 107-98-2(1-methoxypropan-2-ol)
- 97-99-4(Tetrahydrofurfuryl alcohol)
- 100-72-1(Tetrahydropyran-2-methanol)
- 111-29-5(pentane-1,5-diol)
- 111-32-0(4-Methoxy-1-butanol)
- 110-98-5(Dipropylene glycol)
- 111-27-3(1-Hexanol)
- 106-87-6(4-Vinylcyclohexene dioxide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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